Cas no 1020051-62-0 (N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1020051-62-0
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 6500741
• Update Time: 2025-05-18

N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-1,5-dimethylpyrazole-3-carboxamide

• Inchi： 1S/C15H16N4O2S/c1-9-7-11(17-19(9)3)14(20)16-15-18(2)12-6-5-10(21-4)8-13(12)22-15/h5-8H,1-4H3/b16-15+
• InChI Key： UTOBYAFWHHCULA-FOCLMDBBSA-N
• SMILES： N1(C)C(C)=CC(C(/N=C2\N(C)C3=CC=C(OC)C=C3S\2)=O)=N1

Additional information on N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide

N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1020051-62-0): A Comprehensive Overview

N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1020051-62-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This benzothiazole-pyrazole hybrid molecule represents an important class of heterocyclic compounds that combine the beneficial properties of both structural motifs.

The compound's molecular structure features a dihydrobenzothiazole core with a methoxy substituent at the 6-position and a methyl group at the 3-position, which is further conjugated with a 1,5-dimethylpyrazole-3-carboxamide moiety through an imine linkage. This particular arrangement creates a conjugated π-system that contributes to the compound's interesting electronic properties, making it potentially valuable for materials science applications.

Recent studies have focused on the synthetic accessibility of N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide, with researchers developing efficient routes that allow for gram-scale production. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents such as DMSO, methanol, and dichloromethane, but shows limited solubility in water.

In pharmaceutical research, this compound has attracted attention due to its structural similarity to known bioactive molecules. The benzothiazole scaffold is recognized for its diverse biological activities, while the pyrazole moiety is a privileged structure in medicinal chemistry. Researchers are particularly interested in exploring its potential as a kinase inhibitor or receptor modulator, though these applications remain in early investigation stages.

The physical-chemical properties of CAS 1020051-62-0 have been characterized through various analytical techniques. Spectroscopic studies including NMR, IR, and mass spectrometry confirm the compound's structure, while thermal analysis reveals good stability up to approximately 200°C. These properties make it suitable for various material science applications, particularly in the development of organic electronic materials.

From a synthetic chemistry perspective, N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide serves as an interesting building block for more complex molecular architectures. Its reactive imine functionality allows for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In the context of green chemistry and sustainable synthesis, researchers have explored environmentally friendly approaches to produce this compound. Recent publications highlight the use of catalytic methods and solvent-free conditions to improve the atom economy and reduce waste generation during its synthesis.

The commercial availability of CAS 1020051-62-0 has increased in recent years, with several specialty chemical suppliers offering this compound for research purposes. Current market trends indicate growing demand for such specialty heterocycles, particularly from academic institutions and pharmaceutical companies engaged in drug discovery programs.

Analytical methods for N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide typically employ reverse-phase HPLC with UV detection, providing reliable quantification and purity assessment. The compound shows characteristic UV absorption maxima around 280-320 nm, which can be utilized for analytical purposes.

From a regulatory perspective, this compound is not currently listed under any major chemical control regulations, making it accessible for research purposes. However, researchers should always consult the latest safety data sheets and conduct proper risk assessments before handling any chemical substance.

The future outlook for N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide appears promising, with potential applications emerging in materials science, medicinal chemistry, and chemical biology. Ongoing research continues to uncover new properties and potential uses for this interesting molecular hybrid.

For researchers working with this compound, proper storage conditions are recommended to maintain its stability. The material should be kept in a cool, dry place, protected from light and moisture, preferably under inert atmosphere for long-term storage. These precautions help preserve the compound's chemical integrity over extended periods.

In summary, N-(6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1020051-62-0) represents an intriguing chemical entity with diverse potential applications. Its unique structural features and physicochemical properties continue to attract scientific interest across multiple disciplines, making it a compound worth watching in the coming years.